ethyl 2-(4-(7-(2,4-dichlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate

• IUPAC Name: ethyl 2-[4-[7-[(2,4-dichlorophenyl)methyl]-3-methyl-2,6-dioxopurin-8-yl]piperazin-1-yl]acetate
• InChI: InChI=1S/C21H24Cl2N6O4/c1-3-33-16(30)12-27-6-8-28(9-7-27)20-24-18-17(19(31)25-21(32)26(18)2)29(20)11-13-4-5-14(22)10-15(13)23/h4-5,10H,3,6-9,11-12H2,1-2H3,(H,25,31,32)
• InChI Key: POGQTHPNKCRQQM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1CCN(CC1)C2=NC3=C(N2CC4=C(C=C(C=C4)Cl)Cl)C(=O)NC(=O)N3C
• Molecular Formula: C21H24Cl2N6O4
• Molecular Weight: 495.4 g/mol
• CAS No.: 898428-09-6

Description

Ethyl 2-(4-(7-(2,4-dichlorobenzyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate is a useful research compound. Its molecular formula is C21H24Cl2N6O4 and its molecular weight is 495.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Techniques

• The synthesis of Efletirizine Hydrochloride from ethyl(2-chloroethoxy)acetate, demonstrating a condensation reaction that yields a histamine H1 receptor antagonist, indicates the interest in synthesizing bioactive compounds from ethyl acetate derivatives (Mai Lifang, 2011).
• Novel carbazole derivatives were synthesized starting with carbazole, indicating a methodological interest in creating compounds with potential antibacterial, antifungal, and anticancer activities (D. Sharma, Nitin Kumar, D. Pathak, 2014).

Characterization and Evaluation

• The impurity profile of a platelet aggregation inhibitor was determined by LC-MS, showcasing the importance of characterizing the synthesis byproducts in pharmaceutical compounds (A. Thomasberger, F. Engel, K. Feige, 1999).
• Synthesis and characterization of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, highlighting the synthesis process and the evaluation of antimicrobial and antioxidant activities, reflect the broad interest in developing compounds with therapeutic potentials (A. D. Kumar et al., 2016).

Potential Therapeutic Activities

• Synthesis and evaluation of novel benzothiazoles as antimicrobial agents, showcasing the development of new compounds aimed at addressing antimicrobial resistance (M. Al-Talib et al., 2016).
• The development of ethacrynic acid derivatives bearing sulfonamides as potent anti-cancer agents, illustrating the chemical modification strategies to enhance anticancer activity (Abdelmoula El Abbouchi et al., 2020).

Mechanism of Action

The compound also contains a piperazine ring, which is a common structural motif in many bioactive compounds. Piperazine derivatives have been found to exhibit a wide range of biological activities, including antiproliferative, antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistaminic activities .